Cas no 2228733-11-5 (tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate
• CAS No: 2228733-11-5
• MF: C₁₄H₂₆N₂O₃
• MW: 270.367844104767
• CID: 6612683
• PubChem ID: 165672199
• Update Time: 2025-05-21

tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate
• EN300-1887059
• 2228733-11-5
• tert-butyl N-methyl-N-[1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H26N2O3/c1-14(2,3)19-13(18)16(5)12(10-17)9-11-7-6-8-15(11)4/h10-12H,6-9H2,1-5H3
• InChI Key： GQBUJGPPCXSIAG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C(C=O)CC1CCCN1C)=O

Computed Properties

• Exact Mass: 270.19434270g/mol
• Monoisotopic Mass: 270.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate

tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate: A Comprehensive Overview

The compound tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate, identified by the CAS number 2228733-11-5, is a complex organic molecule with significant applications in various chemical and pharmaceutical industries. This compound belongs to the class of carbamates, which are widely used as intermediates in the synthesis of drugs, agrochemicals, and other specialty chemicals. The structure of this molecule is characterized by a tert-butyl group attached to a carbamate moiety, which is further substituted with a methyl group and a 1-methylpyrrolidin-2-yl group. These substituents play a crucial role in determining the compound's chemical reactivity, stability, and biological activity.

Recent studies have highlighted the importance of carbamates like tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3-oxopropan-2-ylcarbamate in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the field of oncology and neurodegenerative diseases. The unique structure of this compound allows for selective interactions with biological targets, making it a valuable tool in drug discovery. For instance, its ability to modulate enzyme activity has been investigated in preclinical models, showing promising results in inhibiting key enzymes associated with disease progression.

The synthesis of tert-butyl N-methyl-N-1-(1-methylpyrrolidin-2-yl)-3 oxopropan 2 ylcarbamate involves a multi-step process that combines principles from organic chemistry and catalysis. The starting materials for this synthesis include simple alcohols and amines, which are subjected to nucleophilic substitution and condensation reactions under controlled conditions. The use of advanced catalysts and reaction techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability is also noteworthy; it remains stable under normal storage conditions and does not degrade easily when exposed to air or moisture.

The application of tert-butyl N-methyl-N 1 (1 methylpyrrolidin 2 yl) 3 oxopropan 2 ylcarbamate extends beyond drug discovery. It has been utilized as an intermediate in the synthesis of advanced materials, including polymers and surfactants. Its ability to form stable complexes with metal ions has also led to its exploration in catalysis and materials science. Recent advancements in green chemistry have further highlighted its potential as an environmentally friendly alternative to traditional reagents.

From an environmental perspective, the ecological impact of this compound has been thoroughly assessed. Studies indicate that it has low toxicity to aquatic organisms and does not pose significant risks to ecosystems when used responsibly. Regulatory agencies have classified it as a non-hazardous substance under normal handling conditions, provided appropriate safety measures are implemented.

In conclusion, tert-butyl N methyl N 1 (1 methylpyrrolidin 2 yl) 3 oxopropan 2 ylcarbamate, CAS number 2228733 11 5, is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure, coupled with recent advancements in its synthesis and application, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in driving innovation across various sectors is expected to grow significantly.